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Compound of Interest

Compound Name:
cis-8,11,14-Eicosatrienoic Acid

Ethyl Ester

Cat. No.: B15550776

Get Quote

Before sourcing, the exact chemical identity must be established to avoid confusion with the

free acid form or other isomers.
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Parameter Specification

Chemical Name
Dihomo-

-linolenic Acid Ethyl Ester

Common Synonyms
Ethyl DGLA; Ethyl 20:3(n-6); 8Z,11Z,14Z-

Eicosatrienoic acid ethyl ester

CAS Number 55968-21-3

Molecular Formula

C

H

O

Molecular Weight 334.5 g/mol

Purity Requirement 98% (GC-FID)

Physical State Liquid (Oil) or solution in ethanol

Storage -20°C under inert gas (Argon/Nitrogen)

Scientist’s Note: Ethyl DGLA is the esterified form.[2] It offers superior oxidative stability

compared to the free acid (DGLA) but requires hydrolysis (in vivo or enzymatic) to become

biologically active. Ensure your experimental design accounts for this metabolic step.[1]

Part 2: Commercial Sources Landscape
The market for Ethyl DGLA is bifurcated into Reference Standards (Analytical/Small Scale) and

Custom/Bulk Synthesis (Pre-clinical).

Tier 1: Primary Reference Standards (Analytical & In
Vitro)
These suppliers are the "Gold Standard" for establishing retention times and validating purity.

They provide comprehensive Certificates of Analysis (CoA) including GC traces.
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Cayman Chemical[2][3][4]

Product: Dihomo-

-Linolenic Acid ethyl ester (Item No. 90236)[1][2]

Format: Solution in ethanol (100 mg/ml).

Use Case: Mass Spectrometry standards, small-scale cell culture spikes.

Validation: Verified via GC-MS and batch-specific CoAs.

Larodan (Research Grade Lipids)

Focus: Specialized lipid synthesis.

Format: Neat oil or solution.[5]

Use Case: High-purity lipidomic standards.

Note: Larodan often supplies lipids with >99% purity, critical for minimizing background

noise in sensitive assays.

Nu-Chek Prep

Focus: The historical benchmark for fatty acid standards.

Format: Neat standards in sealed ampoules.

Use Case: GC-FID calibration standards. If not listed explicitly in the catalog, they

frequently perform custom isolation of specific chain lengths.

Tier 2: Bulk & Custom Synthesis (Pre-clinical)
For animal feeding studies (e.g., 1 g/kg/day) or formulation development, milligram-scale

standards are cost-prohibitive.[1]

Strategy: Contract Manufacturing Organizations (CMOs) or specialized lipid suppliers (e.g.,

Simson Pharma, Santa Cruz Biotechnology) should be contacted for gram-scale synthesis.
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[1]

Requirement: Request a "Representative CoA" before purchase to ensure the Peroxide

Value (PV) is < 10 meq/kg, as bulk oils are prone to oxidation.

Part 3: Quality Assurance & Self-Validating Protocol
Trusting a supplier's label is insufficient for high-stakes lipid research.[1] You must implement a

Self-Validating QC Protocol upon receipt.[1]

The "Nitrogen Flush" Integrity Test
Polyunsaturated fatty acids (PUFAs) like Ethyl DGLA oxidize rapidly.

Visual Inspection: The oil should be clear/colorless. Yellowing indicates oxidation.[1]

GC-FID Purity Check:

Column: Fused silica capillary column (e.g., SP-2560 or DB-FFAP), high polarity.[1]

Carrier: Helium at 20 cm/sec.[1]

Oven: 170°C to 240°C ramp.

Acceptance Criteria: Main peak >98% area.[2][6][7] No single impurity peak >0.5%

(specifically check for Arachidonic Acid ethyl ester, which co-elutes closely).[1]

Visualization: Supply Chain & QC Workflow
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Figure 1: Procurement and Quality Control Decision Tree. Critical control points are highlighted

in yellow (Analysis) and green (Release).

Part 4: Experimental Application & Logic
Metabolic Context
Understanding the metabolic fate of Ethyl DGLA is crucial for interpreting data. Ethyl DGLA is a

"prodrug" for DGLA.[1]

Uptake: Ethyl esters cross membranes via passive diffusion but must be hydrolyzed by

intracellular esterases.

Conversion: Free DGLA is then competing for two pathways:

Delta-5 Desaturase: Converts DGLA

Arachidonic Acid (Pro-inflammatory).[1]

Cyclooxygenase (COX): Converts DGLA

PGE1 (Anti-inflammatory).[1]

Key Insight: To maximize the anti-inflammatory effect (PGE1), researchers often use Delta-5

Desaturase inhibitors (e.g., CP-24,879) alongside Ethyl DGLA to prevent its conversion to

Arachidonic Acid.[1]

Visualization: DGLA Signaling Pathway
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Figure 2: Metabolic divergence of Ethyl DGLA.[1] The green pathway represents the

therapeutic target (PGE1), while the red pathway indicates the potential conversion to pro-

inflammatory Arachidonic Acid.

Solubilization Protocol (In Vitro)
Ethyl DGLA is highly hydrophobic.[1] Do not add directly to cell media.

Stock: Dissolve in high-grade Ethanol or DMSO (purged with N2) to 100 mM.

Vehicle: Conjugate to fatty-acid-free BSA (Bovine Serum Albumin) if high uptake efficiency is

required, or dilute stock 1:1000 into media (ensure final solvent < 0.1%).[1]

Stability: Prepare fresh. Do not store aqueous dilutions > 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. larodan.com [larodan.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. coachbenner.weebly.com [coachbenner.weebly.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Part 1: Chemical Profile & Critical Specifications[1]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550776/docs#part-1-chemical-profile-critical-
specifications-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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